N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C17H24N4O/c1-17(2)10-6-12-21(17)16(22)18-11-5-9-15-19-13-7-3-4-8-14(13)20-15/h3-4,7-8H,5-6,9-12H2,1-2H3,(H,18,22)(H,19,20)
• InChI Key: KJMRABUCIBVKFX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN1C(=O)NCCCC2=NC3=CC=CC=C3N2)C
• Molecular Formula: C17H24N4O
• Molecular Weight: 300.4 g/mol

Description

N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has since gained popularity as a recreational drug due to its stimulant effects. However,

Mechanism of Action

N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It does this by binding to and inhibiting the reuptake transporters for these neurotransmitters, leading to an accumulation of dopamine and serotonin in the synaptic cleft.
Biochemical and Physiological Effects
This compound has been shown to increase locomotor activity and induce hyperthermia in rodents. It has also been shown to increase heart rate and blood pressure in humans. These effects are thought to be due to its actions on dopamine and serotonin release.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide in lab experiments is its ability to selectively release dopamine and serotonin, which can be useful in studying the role of these neurotransmitters in various physiological and pathological conditions. However, a limitation of using this compound is its potential for abuse and toxicity, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research involving N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide. One area of interest is its potential use as a treatment for depression and other mood disorders. Another area of interest is its potential use in studying the role of dopamine and serotonin in addiction and substance abuse. Additionally, further research is needed to better understand the long-term effects of this compound use and its potential for toxicity.

Synthesis Methods

The synthesis of N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide involves the reaction of 1,4-dibromobutane with benzimidazole in the presence of sodium hydride to form 3-(1H-benzimidazol-2-yl)propyl bromide. This intermediate is then reacted with 2,2-dimethylpyrrolidine-1-carboxylic acid to form this compound.

Scientific Research Applications

N-[3-(1H-benzimidazol-2-yl)propyl]-2,2-dimethylpyrrolidine-1-carboxamide has been studied for its potential use as a pharmacological tool in research. It has been shown to act as a dopamine and serotonin releaser, which can be useful in studying the role of these neurotransmitters in various physiological and pathological conditions.